Cas no 2228369-16-0 (3-(2-amino-3,3-difluoropropyl)benzonitrile)

• Product Name: 3-(2-amino-3,3-difluoropropyl)benzonitrile
• CAS No: 2228369-16-0
• MF: C₁₀H₁₀F₂N₂
• MW: 196.196609020233
• CID: 5965644
• PubChem ID: 165970477
• Update Time: 2025-05-27

3-(2-amino-3,3-difluoropropyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-amino-3,3-difluoropropyl)benzonitrile
• 2228369-16-0
• EN300-1963322

• Inchi： 1S/C10H10F2N2/c11-10(12)9(14)5-7-2-1-3-8(4-7)6-13/h1-4,9-10H,5,14H2
• InChI Key： GGBAXIALYFIAAF-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC=C(C#N)C=1)N)F

Computed Properties

• Exact Mass: 196.08120465g/mol
• Monoisotopic Mass: 196.08120465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.8Ų

Additional information on 3-(2-amino-3,3-difluoropropyl)benzonitrile

Introduction to 3-(2-amino-3,3-difluoropropyl)benzonitrile (CAS No. 2228369-16-0)

3-(2-amino-3,3-difluoropropyl)benzonitrile, with the CAS number 2228369-16-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzonitrile moiety and a difluorinated propyl chain with an amino group. These properties make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 3-(2-amino-3,3-difluoropropyl)benzonitrile is noteworthy for its potential to modulate biological processes. The presence of the nitrile group and the difluorinated propyl chain imparts specific chemical and physical properties that can influence its pharmacological activity. Recent studies have highlighted its potential as a lead compound in the design of drugs targeting neurological disorders, cancer, and other diseases.

In the realm of medicinal chemistry, 3-(2-amino-3,3-difluoropropyl)benzonitrile has been explored for its ability to interact with specific protein targets. For instance, research published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent binding affinity to certain G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. The study revealed that the difluorinated propyl chain plays a crucial role in enhancing the compound's selectivity and potency.

Beyond its potential as a direct therapeutic agent, 3-(2-amino-3,3-difluoropropyl)benzonitrile has also shown promise as a building block for more complex molecules. Its versatile structure allows for the introduction of various functional groups through chemical modifications, thereby expanding its utility in drug discovery and development. For example, a 2020 study in Organic & Biomolecular Chemistry reported the synthesis of several derivatives of this compound, each with distinct biological activities and improved pharmacokinetic profiles.

The synthesis of 3-(2-amino-3,3-difluoropropyl)benzonitrile typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of 3-bromobenzonitrile with 1,1-difluoro-4-penten-1-amine followed by hydrogenation to reduce the double bond. Advances in catalytic methods have further optimized these synthetic pathways, making it more feasible to produce this compound on a larger scale.

In terms of safety and regulatory considerations, 3-(2-amino-3,3-difluoropropyl)benzonitrile is generally classified as a research chemical rather than a regulated substance. However, it is important for researchers and manufacturers to adhere to standard safety protocols when handling this compound to ensure laboratory safety and environmental protection.

The future prospects for 3-(2-amino-3,3-difluoropropyl)benzonitrile are promising. Ongoing research continues to uncover new applications and optimize its properties for therapeutic use. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this area, with several compounds derived from this scaffold currently in preclinical and early clinical stages of development.

In conclusion, 3-(2-amino-3,3-difluoropropyl)benzonitrile (CAS No. 2228369-16-0) represents an exciting opportunity in the field of medicinal chemistry. Its unique structural features and potential biological activities make it a valuable tool for researchers aiming to develop new treatments for various diseases. As research progresses, it is likely that this compound will play an increasingly important role in advancing our understanding of biological processes and improving human health.